Cas no 165554-81-4 (3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-
• CAS No: 165554-81-4
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 1346006
• Update Time: 2024-08-17

3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-
• 3H-Pyrazol-3-one, 1,2-dihydro-4-[3-(methylamino)propyl]-5-(trifluoromethyl)-

• Inchi： 1S/C8H12F3N3O/c1-12-4-2-3-5-6(8(9,10)11)13-14-7(5)15/h12H,2-4H2,1H3,(H2,13,14,15)
• InChI Key： KYDBZPJZHSJVDV-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(CCCNC)C(=O)N1

Computed Properties

• Exact Mass: 223.09336

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• PSA: 53.16
• pka: 7.23±0.70(Predicted)